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Compound of Interest

Compound Name: Convicine

Cat. No.: B104258

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of convicine, a pyrimidine glycoside found
in faba beans (Vicia faba). The document is intended for researchers, scientists, and
professionals in drug development who are interested in the toxicological and pharmacological
aspects of this compound.

Chemical Identity and Structure

Convicine is a glycoside composed of a pyrimidine-based aglycone, isouramil, linked to a
glucose molecule. Its chemical structure is fundamental to its biological activity.

Table 1: Chemical Identifiers of Convicine
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Identifier Value Citation
6-amino-5-
[(2S,3R,4S,55,6R)-3,4,5-

IUPAC Name trihydroxy-6- [1]

(hydroxymethyl)oxan-2-ylJoxy-
1H-pyrimidine-2,4-dione

CAS Number 19286-37-4 [1]
Molecular Formula C10H15N30s [1]
Molecular Weight 305.24 g/mol [1]
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Physicochemical Properties

The physicochemical properties of convicine influence its absorption, distribution, metabolism,
and excretion (ADME) profile, as well as its toxicological effects.

Table 2: Physicochemical Properties of Convicine
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Property Value Citation
Melting Point Decomposes at 287°C [2]
Boiling Point Not applicable (decomposes)

Soluble in hot water and dilute

NaOH. Slightly soluble in cold
Solubility water and alcohol. Practically [2][3]

insoluble in chloroform and

glacial acetic acid.

logP -3.4 [4]

Convicine is a very weakly
pKa acidic compound. The pKa of [5][6]

its aglycone, isouramil, is 3.36.

Appearance Leaflets from boiling water [2]

Biological Activity and Toxicology: The Role of
Convicine in Favism

Convicine is a key causative agent in favism, a hemolytic anemia that occurs in individuals
with a genetic deficiency of the enzyme glucose-6-phosphate dehydrogenase (G6PD).[6]

Mechanism of Action

Upon ingestion, convicine is hydrolyzed by B-glucosidases in the intestine to its aglycone,
isouramil.[1] Isouramil is a potent oxidizing agent that, along with divicine (the aglycone of
vicine, another compound in faba beans), triggers a cascade of events leading to hemolysis in
G6PD-deficient individuals.[7]

The primary mechanism involves the generation of reactive oxygen species (ROS), which
deplete reduced glutathione (GSH) in red blood cells.[6] In individuals with G6PD deficiency,
the regeneration of GSH is impaired, leading to oxidative damage to hemoglobin and other
cellular components, ultimately causing hemolysis.[7]
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Signaling Pathway of Convicine-Induced Hemolysis in
G6PD Deficiency

The following diagram illustrates the signaling pathway from the ingestion of convicine to the
hemolytic crisis in G6PD-deficient individuals.
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Ingestion & Metabolism Cellular Events in Erythrocyte

G6PD Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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